Cas no 732270-94-9 (4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate)

• Product Name: 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate
• CAS No: 732270-94-9
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5920412
• PubChem ID: 2421953
• Update Time: 2025-10-19

4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate Chemical and Physical Properties

Names and Identifiers

• EN300-26581391
• 732270-94-9
• 4-{2-cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate
• 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate

• Inchi： 1S/C20H18N2O5/c1-26-18-12-15(7-8-17(18)27-20(24)25)11-16(13-21)19(23)22-10-9-14-5-3-2-4-6-14/h2-8,11-12H,9-10H2,1H3,(H,22,23)(H,24,25)/b16-11+
• InChI Key： XWMIHMGNFHOVML-LFIBNONCSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C(\C#N)/C(NCCC1C=CC=CC=1)=O)OC(=O)O

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Additional information on 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate

Comprehensive Overview of 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate (CAS No. 732270-94-9)

The compound 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate (CAS No. 732270-94-9) is a highly specialized chemical entity with a unique molecular structure. Its cyano and carbamoyl functional groups contribute to its distinct reactivity and potential applications in pharmaceutical and agrochemical research. The presence of a methoxyphenyl moiety further enhances its versatility, making it a subject of interest in modern synthetic chemistry.

In recent years, the demand for novel organic compounds like 732270-94-9 has surged, driven by advancements in drug discovery and material science. Researchers are particularly intrigued by its en-1-yl linkage, which offers a stable yet flexible backbone for further derivatization. This compound's hydrogen carbonate group also opens doors for exploring its role in sustainable chemistry, a topic gaining traction due to global environmental concerns.

The synthesis of 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate involves multi-step organic reactions, often requiring precise control over reaction conditions. Its phenylethyl subunit is a common motif in bioactive molecules, linking it to ongoing studies in neurological and metabolic disorders. These connections align with trending searches in AI-driven drug design and precision medicine, where such compounds are increasingly screened for therapeutic potential.

From an industrial perspective, CAS 732270-94-9 is valued for its potential as an intermediate in the production of high-performance materials. Its cyano-eth-1-en-1-yl structure is particularly relevant in the development of advanced polymers and coatings, addressing the growing market need for durable and eco-friendly alternatives. This aligns with the rising popularity of searches related to green chemistry and circular economy solutions.

Analytical characterization of this compound typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are frequently searched topics among chemistry professionals. The 2-methoxyphenyl segment’s electronic properties also make it a candidate for photocatalysis research, another area witnessing exponential growth in academic inquiries.

In conclusion, 4-{2-Cyano-2-[(2-phenylethyl)carbamoyl]eth-1-en-1-yl}-2-methoxyphenyl hydrogen carbonate represents a compelling case study at the intersection of synthetic innovation and applied science. Its structural complexity and functional diversity position it as a valuable asset in addressing contemporary challenges across multiple scientific disciplines, from life sciences to industrial chemistry.